Cas no 899759-40-1 (N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 899759-40-1
• MF: C₁₉H₁₆ClN₃O₃S
• MW: 401.866641998291
• CID: 5489901
• Update Time: 2025-06-11

N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[4-(2-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C19H16ClN3O3S/c1-26-16-5-3-2-4-15(16)23-11-10-21-18(19(23)25)27-12-17(24)22-14-8-6-13(20)7-9-14/h2-11H,12H2,1H3,(H,22,24)
• InChI Key： ZYVDUNSLAPCGRR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1=NC=CN(C2=CC=CC=C2OC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Professional Introduction to N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 899759-40-1)

N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 899759-40-1, represents a novel molecular entity with a complex structural framework that includes multiple functional groups, making it a subject of intense study for its potential biological activities and pharmacological properties.

The structural composition of N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is characterized by the presence of a chlorophenyl group, a methoxyphenyl group, and a dihydropyrazine core scaffold. These structural elements contribute to the compound's unique chemical and biological characteristics. The chlorophenyl group, in particular, is known for its ability to modulate enzyme activity and interact with biological targets, while the methoxyphenyl group introduces additional electronic and steric effects that can influence the compound's binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The dihydropyrazine core in N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is particularly noteworthy, as it has been identified as a key structural motif in several bioactive molecules. This scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the sulfanyl group further enhances the compound's potential by introducing additional interactions with biological targets.

The synthesis of N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the dihydropyrazine core through cyclization reactions, followed by functionalization with the chlorophenyl and methoxyphenyl groups. The introduction of the sulfanyl group is achieved through nucleophilic substitution reactions, which require careful optimization to ensure high yield and purity.

The pharmacological profile of N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits significant inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The chlorophenyl group has been shown to interact with cyclooxygenase (COX) enzymes, while the dihydropyrazine core interacts with lipoxygenase pathways. These interactions suggest that the compound may have therapeutic potential in conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has also shown promise in anticancer research. Preclinical studies have demonstrated that the compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The sulfanyl group has been identified as a critical moiety for these effects, as it facilitates interactions with specific protein targets that regulate cancer cell growth.

The development of N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide represents an important step forward in the quest for novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation in both academic and industrial settings. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future drug development efforts.

The synthesis and characterization of N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide have also contributed to advancements in synthetic methodologies for heterocyclic compounds. The strategies employed in its preparation have provided valuable insights into optimizing reaction conditions and improving yields for similar molecular entities. These advancements are likely to have broader implications for drug discovery programs aimed at developing new treatments for various diseases.

In conclusion, N-(4-chlorophenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-y lsulfanyl}acetamide (CAS No. 899759 - 40 - 1) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of functional groups and demonstrated interactions with key biological targets make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is likely to emerge as an important tool in the fight against various diseases.